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Compound of Interest

Compound Name: 1-Nitropentane

Cat. No.: B1594721

This guide provides comprehensive health and safety information for 1-Nitropentane, intended
for researchers, scientists, and drug development professionals. It covers toxicological data,
handling and storage procedures, and emergency measures, with a focus on quantitative data,
experimental methodologies, and visual representations of key information.

Chemical and Physical Properties

1-Nitropentane is a colorless liquid with a pungent odor.[1] It is classified as a flammable liquid
and should be handled with appropriate precautions.[2][3] Key physical and chemical
properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C5H11NO2 [2]
Molecular Weight 117.15 g/mol [2]
CAS Number 628-05-7 [2]
Appearance Colorless to pale yellow liquid [4]
Odor Pungent [1]
Density 0.952 g/mL at 25°C [2]
Boiling Point 75-76°C at 23 mmHg [2]
Flash Point 59°C (138.2°F) 2]
Solubility Less soluble in water, more 4]

soluble in organic solvents.

Refractive Index

n20/D 1.417

[2]

Toxicological Information

The toxicological profile of 1-Nitropentane indicates that it is an irritant to the skin, eyes, and
respiratory system.[3][5] While specific acute toxicity data for 1-Nitropentane is limited in the
public domain, information on related nitroalkanes suggests that toxicity generally increases
with molecular weight.

Acute Toxicity

Detailed quantitative acute toxicity data (LD50/LC50) for 1-Nitropentane from specific studies
are not readily available in the reviewed literature. Safety Data Sheets for 1-Nitropentane
indicate that it is harmful, but do not provide specific lethal dose values.[3] For context, the oral
LD50 values for shorter-chain nitroalkanes in rats are:

¢ Nitromethane: 1478 mg/kg bw

o Nitroethane: 1256 mg/kg bw
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e 1-Nitropropane: 506 mg/kg bw][6]

Irritation and Corrosivity

Skin Irritation: 1-Nitropentane is classified as a skin irritant.[5]

Experimental Protocol: Acute Dermal Irritation/Corrosion in Rabbits (based on OECD Guideline
404)

Test System: New Zealand White rabbits.

o Test Substance Application: A single 0.5 g dose of the test substance was applied to a small
area of clipped, intact skin (approximately 6 cm?2) on the flank of each of three rabbits. The
application site was covered with a semi-occlusive dressing for a 4-hour exposure period.

e Observations: The skin was examined for signs of erythema (redness) and edema (swelling)
at 1, 24, 48, and 72 hours after removal of the dressing.

e Results: In one cited study, 1-Nitropentane was found to be non-irritating under the test
conditions, with mean scores of 0.0 for both erythema and edema at all observation points.
[3] However, the GHS classification from multiple sources consistently identifies it as a skin
irritant, suggesting other studies may have shown positive results.[5]

Eye Irritation: 1-Nitropentane is classified as causing serious eye irritation.[5]

Experimental Protocol: Acute Eye Irritation/Corrosion in Rabbits (based on OECD Guideline
405)

o Test System: Albino rabbits.

o Test Substance Application: A single 0.1 mL dose of the test substance was instilled into the
conjunctival sac of one eye of each animal. The other eye remained untreated and served as
a control.

» Observations: The eyes were examined for corneal opacity, iritis, conjunctival redness, and
chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.
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e Results: Specific quantitative scoring for 1-Nitropentane was not available in the reviewed
literature. However, the consistent classification as a serious eye irritant indicates that
significant and/or persistent irritation was observed in experimental studies.[5]

Respiratory Tract Irritation

1-Nitropentane is classified as potentially causing respiratory irritation.[5] Inhalation of vapors
or mists should be avoided.[3]

Sensitization

There is no data available to suggest that 1-Nitropentane is a skin or respiratory sensitizer.[3]

Repeated Dose Toxicity

No specific studies on the repeated dose toxicity of 1-Nitropentane were identified in the
reviewed literature.

Genotoxicity and Carcinogenicity

Genotoxicity: A study investigating the ability of various nitroalkanes to induce DNA repair in rat
hepatocytes found that primary nitroalkanes, including 1-nitropentane, did not induce DNA
repair. This suggests a lower potential for genotoxicity compared to secondary nitroalkanes.

Carcinogenicity: The same study found that while secondary nitroalkanes like 2-nitrobutane
and 3-nitropentane were hepatocarcinogenic in rats, the primary nitroalkane 1-nitrobutane was
not. By extension, this suggests that 1-nitropentane is not likely to be a potent carcinogen.
The International Agency for Research on Cancer (IARC) has not classified 1-Nitropentane as
a carcinogen.[3]

GHS Hazard Information

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following hazard information for 1-Nitropentane:[5]
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Hazard Class Hazard Category Signal Word Hazard Statement
o ) H226: Flammable
Flammable liquids Category 3 Warning o
liquid and vapor
Skin ) H315: Causes skin
S Category 2 Warning S
corrosion/irritation irritation
Serious eye ] H319: Causes serious
o Category 2A Warning o
damage/eye irritation eye irritation
Specific target organ
toxicity — single ] H335: May cause
Category 3 Warning

exposure (Respiratory

tract irritation)

respiratory irritation

Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with 1-

Nitropentane.

Personal Protective Equipment (PPE)

A logical workflow for selecting and using appropriate PPE when handling 1-Nitropentane is

depicted below.
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Hazard Assessment
Assess potential for
skin/eye contact and inhalation

Use a respirator with organic vapor cartridges
if ventilation is inadequate

\PPE Use /
< |

Inspect PPE for damage
before each use

Wear chemical-resistant gloves
(e.g., nitrile, neoprene)

Wear chemical safety goggles Wear a lab coat or chemical-resistant apron

\ 4

Don PPE correctly

\ 4

Remove PPE carefully
to avoid self-contamination

\ 4

Dispose of contaminated PPE properly

Click to download full resolution via product page

Figure 1: PPE selection and use workflow for handling 1-Nitropentane.

Safe Handling Practices

¢ Avoid contact with skin and eyes.[3]

¢ Avoid inhalation of vapor or mist.[3]
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Keep away from sources of ignition, including open flames, sparks, and hot surfaces. No
smoking.[3]

Take measures to prevent the build-up of electrostatic charge.[3]

Use in a well-ventilated area, preferably in a chemical fume hood.[3]

Wash hands thoroughly after handling.

Storage Conditions

o Store in a cool, dry, and well-ventilated place.[3]
o Keep the container tightly closed.[3]
o Store away from heat, sparks, and open flames.[3]

¢ Incompatible materials include strong bases.[3]

First Aid Measures

In the event of exposure to 1-Nitropentane, the following first aid measures should be taken
immediately.[3]
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Exposure Type

ODdDDO

Immediate Action

Move to fresh air.
If not breathing, give artificial respiration

Remove contaminated clothing.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Do NOT induce vomiting.

Wash skin with soap and plenty of water. Rinse mouth with water.

Medical Attention

Seek immediate medical attention.
Show the Safety Data Sheet to the doctor.

Click to download full resolution via product page
Figure 2: First aid procedures for exposure to 1-Nitropentane.

Fire and Explosion Hazard

1-Nitropentane is a flammable liquid with a flash point of 59°C.[2] Vapors may form explosive
mixtures with air.

o Suitable extinguishing media: Water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3]

o Unsuitable extinguishing media: Do not use a solid water stream as it may scatter and
spread the fire.[3]

» Specific hazards arising from the chemical: Hazardous decomposition products formed
under fire conditions include carbon oxides and nitrogen oxides (NOXx).[3]

o Special protective equipment for firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.[3] Use water spray to cool unopened containers.[3]
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Accidental Release Measures

In the event of a spill or release, the following procedures should be followed:

o Personal precautions: Use personal protective equipment, including respiratory protection.
Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Remove all sources of
ignition. Evacuate personnel to safe areas.[3]

o Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3]

e Methods for cleaning up: Contain the spillage and then collect with a non-combustible
absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a
container for disposal according to local regulations.[3]

Disposal Considerations

Dispose of surplus and non-recyclable solutions to a licensed disposal company.[3] Waste
material must be disposed of in accordance with local, state, and federal regulations.[3] Do not
contaminate water, food, or feed by storage or disposal.

Conclusion

1-Nitropentane is a flammable liquid that poses health risks primarily through irritation to the
skin, eyes, and respiratory tract. While specific data on acute and chronic toxicity are limited,
the available information indicates that appropriate personal protective equipment, handling in
well-ventilated areas, and proper storage are essential to ensure safety. Genotoxicity and
carcinogenicity potential appear to be low based on studies of related primary nitroalkanes. In
case of exposure, immediate and appropriate first aid measures should be taken, followed by
medical attention. Researchers and professionals working with 1-Nitropentane should always
consult the most current Safety Data Sheet and follow all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
1-Nitropentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594721#health-and-safety-information-for-1-
nitropentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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